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Abstract and Scope
Chlorodimethyl(2-phenylethyl)silane (CAS No. 17146-08-6) is a versatile organosilane

reagent frequently utilized in synthetic chemistry. Its bifunctional nature, incorporating a

reactive chlorosilyl group and a stable phenylethyl moiety, makes it a valuable intermediate for

the introduction of the dimethyl(2-phenylethyl)silyl group in organic synthesis and materials

science. A precise understanding of its fundamental physical properties, such as boiling point

and density, is paramount for its effective handling, purification, and application in controlled

chemical processes. This guide provides a consolidated overview of these key physical

parameters, grounded in available technical data, to support laboratory and process scale-up

activities.

Compound Identification and Molecular Structure
Correctly identifying the reagent is the foundational step for both experimental design and

safety. The compound is known by several synonyms, and its structural and molecular details
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are summarized below.

Identifier Value Source

CAS Number 17146-08-6 [1]

Molecular Formula C₁₀H₁₅ClSi [1]

Linear Formula C₆H₅CH₂CH₂Si(CH₃)₂Cl

Molecular Weight 198.76 g/mol [1]

Synonyms

Chlorodimethylphenethylsilane

, Dimethyl(2-

phenylethyl)chlorosilane,

Dimethyl(phenethyl)chlorosilan

e

[1]

EC Number 241-207-8 [1]

The molecular architecture is key to its reactivity and physical characteristics. The covalent

linkage between the silicon atom and a chlorine atom imparts significant reactivity, particularly

towards nucleophiles, while the phenylethyl group provides organic solubility and steric

influence.

Caption: Molecular structure of Chlorodimethyl(2-phenylethyl)silane.

Core Physical Properties: Boiling Point and Density
The following table summarizes the experimentally determined boiling point and density for

Chlorodimethyl(2-phenylethyl)silane. These values are critical for procedures such as

purification by distillation and for calculating molar quantities from volumetric measurements.
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Physical Property Value Conditions Source

Boiling Point 57 °C at 0.03 mmHg

56 °C at 0.2 mmHg [1]

Density 0.997 g/mL at 25 °C

0.999 g/cm³ Not specified [1]

Expert Analysis and Experimental Causality
Boiling Point: The reported boiling points are provided at significantly reduced pressures (0.03

to 0.2 mmHg). This is a standard and necessary practice for high molecular weight, reactive

compounds like chlorosilanes.

Rationale for Vacuum Distillation: Attempting to distill Chlorodimethyl(2-phenylethyl)silane
at atmospheric pressure would require temperatures high enough to cause decomposition or

unwanted side reactions. The silicon-chlorine bond is susceptible to hydrolysis and can react

with trace moisture, a process accelerated at elevated temperatures.[1] By reducing the

pressure, the boiling point is lowered dramatically, allowing for a clean purification via

vacuum distillation far below the compound's decomposition temperature. The slight

variation in reported values (56-57 °C) is attributable to minor differences in the vacuum level

achieved during measurement (0.03 vs 0.2 mmHg).

Density: The density is reported to be approximately 0.997-0.999 g/mL at 25 °C.[1] This value,

being very close to that of water, is a crucial parameter for any protocol requiring precise

volumetric dispensing.

Application in Stoichiometry: In a research or process chemistry setting, reagents are often

added by volume for convenience. The density allows for a rapid and accurate conversion

between the measured volume (in mL) and the mass (in g), which is then used to determine

the molar quantity for stoichiometric calculations. An inaccurate density value can lead to

significant errors in reagent ratios, impacting reaction yield, purity, and reproducibility.

Experimental Workflow: Purification by Vacuum
Distillation
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A precise boiling point is the cornerstone of purification. The following diagram outlines the

logical workflow for purifying this reagent based on its physical properties.

Preparation Phase

Distillation Phase

Post-Processing

Assemble Dry Distillation Apparatus
(Moisture Sensitive Reagent)

Charge Distillation Flask with
Crude Chlorodimethyl(2-phenylethyl)silane

Inert Atmosphere

Apply High Vacuum
(Target: 0.03 - 0.2 mmHg)

Gradually Heat Mantle to
Target Pot Temperature

Controlled Heating

Monitor Vapor Temperature:
Collect Fraction at ~56-57 °C

Achieve Equilibrium

Cool System Under Inert Gas
(e.g., Nitrogen, Argon)

Distillate Collected

Transfer Pure Product to
Dry, Sealed Storage Container

Prevent Contamination
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Caption: Logical workflow for the purification of a moisture-sensitive liquid.

Handling and Safety Considerations
As a chlorosilane, this compound is classified as corrosive and requires careful handling.

Hydrolytic Sensitivity: The compound reacts rapidly with moisture, water, and protic solvents,

liberating corrosive hydrogen chloride (HCl) gas.[1] All handling and transfers must be

conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

Corrosivity: It is corrosive to skin and eyes. Appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a face shield, is mandatory.

Work should be performed in a well-ventilated fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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